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Compound of Interest

Compound Name: 4-(4-Bromophenoxy)piperidine

Cat. No.: B1280539 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling 4-(4-
Bromophenoxy)piperidine based on available data for the compound and structurally related

chemicals. A comprehensive Safety Data Sheet (SDS) for this specific compound was not

available. Therefore, it is crucial to treat this substance as potentially hazardous and to conduct

a thorough, substance-specific risk assessment before any handling, storage, or disposal. This

guide is intended for use by trained researchers, scientists, and drug development

professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
Given the presence of the piperidine and bromophenoxy moieties, 4-(4-
Bromophenoxy)piperidine should be handled with care. Piperidine itself is a flammable, toxic,

and corrosive substance. While the exact hazards of this derivative are not fully documented, it

is prudent to assume it may cause skin, eye, and respiratory irritation.[1][2]

Recommended Personal Protective Equipment:
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PPE Type Specification Purpose

Eye Protection
Chemical safety goggles with

side shields or a face shield.

To protect eyes from dust

particles and potential

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).
To prevent skin contact.

Body Protection
A lab coat or chemical-

resistant apron.

To protect against

contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter (e.g.,

N95) or an organic vapor

cartridge may be necessary if

handling large quantities or if

dust is generated.[3]

To prevent inhalation of dust.

Physical and Chemical Properties
A summary of the available quantitative data for 4-(4-Bromophenoxy)piperidine is presented

below.

Property Value Source

Molecular Formula C₁₁H₁₄BrNO [4]

Molecular Weight 256.14 g/mol [4]

CAS Number 74130-05-5 [4]

Density 1.361 g/cm³ [4]

XLogP3 2.90870 [4]

PSA (Polar Surface Area) 21.3 Å² [4]

Operational Plan: Handling and Storage
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Handling:

Always handle 4-(4-Bromophenoxy)piperidine in a well-ventilated area, preferably within a

chemical fume hood.[4]

Avoid direct contact with skin and eyes.[4]

Minimize dust formation and aerosols.[4]

Use non-sparking tools and prevent electrostatic discharge.[4]

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Keep away from incompatible materials such as strong oxidizing agents and acids.[5]

Store apart from foodstuff containers.[4]

Disposal Plan
All waste materials, including the chemical itself, contaminated PPE, and cleaning materials,

should be considered hazardous waste.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

Disposal: Dispose of chemical waste through a licensed professional waste disposal service.

[1] Do not dispose of down the drain or in regular trash. Follow all local, state, and federal

regulations for hazardous waste disposal.

Emergency Procedures: Spill Response Workflow
In the event of a spill, follow a structured response to ensure safety and minimize

contamination. The following diagram outlines the general workflow for cleaning up a solid

chemical spill.
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Preparation

Containment & Cleanup

Decontamination & Disposal

Alert others in the area

Assess the spill and associated hazards

Don appropriate PPE

Isolate the spill area

Gently cover the spill with an inert absorbent material

Carefully sweep the material into a dustpan

Transfer to a labeled hazardous waste container

Wipe the spill area with a damp cloth

Dispose of all contaminated materials as hazardous waste

Remove PPE carefully

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling a solid chemical spill.
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Experimental Protocols:

No specific experimental protocols involving 4-(4-Bromophenoxy)piperidine were found in the

provided search results. When designing experiments, researchers should incorporate the

handling, storage, and disposal procedures outlined in this document into their protocols to

ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-(4-Bromophenoxy)piperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280539#personal-protective-equipment-for-
handling-4-4-bromophenoxy-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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